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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B1663318

Get Quote

This document provides essential, immediate safety and logistical information for the proper

disposal of SB290157 trifluoroacetate. As a trusted partner in your research, we are

committed to providing value beyond the product itself by ensuring you have the critical

information needed for laboratory safety and chemical handling. This guide is designed for

researchers, scientists, and drug development professionals who handle specialized chemical

reagents.

The core principle of this guidance is rooted in proactive safety and regulatory compliance.

While SB290157 trifluoroacetate itself is noted as non-hazardous for transport, its

trifluoroacetate (TFA) component necessitates that it be managed as hazardous chemical

waste.[1][2] Trifluoroacetic acid, from which the TFA salt is derived, is a strong and corrosive

acid, and its properties must be respected throughout the chemical lifecycle, including disposal.

[1] This protocol is based on established safety guidelines for handling research chemicals and

ensuring a safe laboratory environment while minimizing environmental impact.

Hazard Assessment and Core Disposal Principle
The foundation of any chemical disposal plan is a thorough hazard assessment.[3] For

SB290157 trifluoroacetate, the primary consideration is not the parent molecule's acute
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toxicity but the characteristics of its counter-ion and its nature as a biologically active small

molecule.

The Trifluoroacetate (TFA) Component: TFA is the salt of trifluoroacetic acid, a corrosive

chemical.[1] Therefore, waste containing this salt should be handled with the same caution

as a corrosive material. It is imperative that this waste is not disposed of down the sanitary

sewer, as this can damage plumbing and harm aquatic ecosystems.[1][4]

Biologically Active Research Chemicals: As a prudent practice in the laboratory, novel or

specialized biologically active compounds for which comprehensive toxicological data is

unavailable should be treated as potentially hazardous.[5] This approach, mandated by

organizations like OSHA, ensures a high standard of safety for all laboratory personnel.[6]

Therefore, the core directive for the disposal of SB290157 trifluoroacetate is to manage all

contaminated materials as hazardous chemical waste. This involves segregation, proper

containment, and disposal through your institution's Environmental Health and Safety (EHS)

department.[5]

Safety and Chemical Data Overview
A clear understanding of the chemical's properties is critical for safe handling. The following

table summarizes key data for SB290157 trifluoroacetate and its primary hazardous

component, trifluoroacetic acid.
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Property SB290157 trifluoroacetate Trifluoroacetic Acid (TFA)

Synonyms

N²-[2-(2,2-

diphenylethoxy)acetyl]-L-

arginine, 2,2,2-

trifluoroacetate[7]

Perfluoroacetic acid,

Trifluoroethanoic acid[1]

CAS Number 1140525-25-2 76-05-1[1]

Molecular Formula C₂₂H₂₈N₄O₄ • CF₃COOH[7] C₂HF₃O₂[1]

Primary Hazard
For research use only; handle

as hazardous waste.[2][5]

Causes severe skin burns and

eye damage.[1]

Disposal Route
Hazardous Chemical Waste

Stream[5]

Hazardous Chemical Waste

Stream[1]

Required Personal Protective Equipment (PPE)
When handling SB290157 trifluoroacetate for any procedure, including disposal, all personnel

must wear the following to prevent exposure:[4][8]

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol
This protocol provides a systematic, self-validating process for the safe disposal of SB290157
trifluoroacetate waste. Adherence to these steps is mandatory for ensuring personnel safety

and regulatory compliance with EPA and OSHA standards.[6][9]

Step 1: Waste Segregation
Proper segregation is the most critical step in laboratory waste management.[10] Mixing

hazardous waste with non-hazardous waste renders the entire volume hazardous, leading to

increased disposal costs and environmental burden.[10]
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Action: Establish a dedicated hazardous waste accumulation area for SB290157
trifluoroacetate waste. Do not mix this waste with other chemical streams unless

compatibility is confirmed by your institution's EHS department.

Causality: Segregation prevents dangerous chemical reactions between incompatible

substances and ensures that waste is disposed of via the correct and most efficient route.[8]

Step 2: Waste Collection
All materials that have come into contact with SB290157 trifluoroacetate must be collected as

hazardous waste.

Solid Waste:

Procedure: Collect all contaminated consumables, including gloves, weighing papers,

pipette tips, and any unused solid compound, in a dedicated, leak-proof hazardous waste

container with a secure lid.[5]

Container: Use a wide-mouth container made of a compatible material (e.g., high-density

polyethylene) to accommodate solid items.

Liquid Waste:

Procedure: Collect all solutions containing SB290157 trifluoroacetate (e.g., in DMSO,

ethanol, or aqueous buffers) in a separate, compatible, and clearly labeled hazardous

liquid waste container.[3][5]

Container: Use an approved, leak-proof container with a tight-fitting, screw-on cap. Ensure

the container material is compatible with all solvents in the waste solution.

Step 3: Container Labeling
Accurate labeling is a strict regulatory requirement and is essential for safety.[11] An unlabeled

container is an unknown and dangerous liability.

Action: Immediately upon starting a new waste container, affix a hazardous waste label

provided by your EHS department.
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Required Information: The label must clearly state:[1][8]

The words "Hazardous Waste"

The full chemical name of all constituents (e.g., "SB290157 trifluoroacetate," "Dimethyl

Sulfoxide," "Ethanol"). Do not use abbreviations.

The approximate percentage of each constituent.

The accumulation start date (the date the first drop of waste was added).

Step 4: Waste Storage
Waste must be stored safely in a designated laboratory area while awaiting pickup.

Action: Store sealed hazardous waste containers in a designated Satellite Accumulation

Area (SAA).[11][12]

Storage Conditions:

Secondary Containment: It is a mandatory best practice to keep liquid waste containers in

a secondary containment bin to prevent the spread of material in case of a leak.[5]

Ventilation: The SAA should be in a well-ventilated area.[5]

Container Integrity: Keep waste containers closed at all times, except when adding waste.

[8][13]

Step 5: Arranging for Disposal
Hazardous waste must be disposed of through official, regulated channels.

Action: Once the waste container is full, or if it has been in accumulation for an extended

period (typically 6-12 months, per institutional policy), contact your institution's EHS

department to schedule a waste pickup.[5][12]

Compliance: Follow all institutional procedures for completing waste manifests and preparing

the container for transport. Your EHS office is the final authority on disposal procedures at
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your location.

Decontamination Procedures
Any reusable glassware or equipment that has been in contact with SB290157
trifluoroacetate must be properly decontaminated.

Initial Rinse: The first rinse of any contaminated glassware should be with a small amount of

a suitable solvent (one that will solubilize the compound and is compatible with your liquid

waste stream).

Rinsate Collection: This first rinsate must be collected and disposed of as hazardous liquid

waste, as it will contain significant amounts of the chemical.[5]

Subsequent Cleaning: After the initial hazardous rinsate is collected, the glassware can

typically be washed using standard laboratory procedures.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of SB290157 trifluoroacetate.
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Caption: Disposal workflow for SB290157 trifluoroacetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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